Cas no 2109997-33-1 (1-(2,2-difluorocyclopropyl)methylcyclobutane-1-carbaldehyde)

1-(2,2-difluorocyclopropyl)methylcyclobutane-1-carbaldehyde structure
2109997-33-1 structure
Product Name:1-(2,2-difluorocyclopropyl)methylcyclobutane-1-carbaldehyde
CAS No:2109997-33-1
MF:C9H12F2O
MW:174.187789916992
CID:5806635
PubChem ID:165764886
Update Time:2025-08-05

1-(2,2-difluorocyclopropyl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-difluorocyclopropyl)methylcyclobutane-1-carbaldehyde
    • EN300-1621190
    • 2109997-33-1
    • 1-[(2,2-difluorocyclopropyl)methyl]cyclobutane-1-carbaldehyde
    • Inchi: 1S/C9H12F2O/c10-9(11)5-7(9)4-8(6-12)2-1-3-8/h6-7H,1-5H2
    • InChI Key: KNUIHACQWRTFJV-UHFFFAOYSA-N
    • SMILES: FC1(CC1CC1(C=O)CCC1)F

Computed Properties

  • Exact Mass: 174.08562133g/mol
  • Monoisotopic Mass: 174.08562133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

1-(2,2-difluorocyclopropyl)methylcyclobutane-1-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1621190-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1621190-5.0g
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Enamine
EN300-1621190-10.0g
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Enamine
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